N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide
• InChI: InChI=1S/C15H12ClF2NO3/c1-21-13-7-12(14(22-2)6-9(13)16)19-15(20)8-3-4-10(17)11(18)5-8/h3-7H,1-2H3,(H,19,20)
• InChI Key: JBNBNZDGZWAVDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC(=C(C=C2)F)F)OC)Cl
• Molecular Formula: C15H12ClF2NO3
• Molecular Weight: 327.71 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide, also known as CDMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. CDMB is a member of the benzamide family of compounds and is commonly used as a tool compound in scientific research.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide is not fully understood, but it is believed to act by binding to specific target proteins and disrupting their function. N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide has been shown to bind to a variety of proteins, including the p53 tumor suppressor protein and the transcription factor NF-κB.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific target protein it binds to. For example, N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide has been shown to induce apoptosis in cancer cells by binding to the p53 tumor suppressor protein and disrupting its function. In addition, N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide is its specificity for certain target proteins, which allows researchers to investigate the effects of disrupting specific protein-protein interactions. However, one limitation of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide. One area of research is the development of new compounds based on the structure of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide that have improved specificity and reduced toxicity. Another area of research is the investigation of the effects of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide on other target proteins, which could lead to the development of new therapies for a variety of diseases. Finally, research is needed to investigate the potential applications of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide in vivo, which could provide valuable insights into its potential as a therapeutic agent.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide has been used extensively in scientific research as a tool compound to investigate the mechanisms of various biological processes. One of the primary applications of N-(4-chloro-2,5-dimethoxyphenyl)-3,4-difluorobenzamide is in the study of protein-protein interactions, where it is used to disrupt specific protein-protein interactions and study the resulting effects.